(2-Methyl-1-phenylpropyl)(prop-2-en-1-yl)amine

• Molecular Formula: C13H19N
• Molecular Weight: 189.30 g/mol
• SMILES: CC(C)C(C1=CC=CC=C1)NCC=C
• InChI: InChI=1S/C13H19N/c1-4-10-14-13(11(2)3)12-8-6-5-7-9-12/h4-9,11,13-14H,1,10H2,2-3H3
• InChIKey: ZHKQVQOJDAYSIA-UHFFFAOYSA-N

Procurement Guide: (2-Methyl-1-phenylpropyl)(prop-2-en-1-yl)amine – A Chiral Allylamine Research Intermediate

(2-Methyl-1-phenylpropyl)(prop-2-en-1-yl)amine (CAS 1152918-57-4) is a secondary allylamine with the molecular formula C13H19N and a molecular weight of 189.30 g/mol, supplied at 95% purity for research use . Characterized by a phenyl ring attached to a branched 2-methyl-1-phenylpropyl chain and an N-allyl substituent, the compound contains a single chiral center at the benzylic carbon. It is cataloged as a custom synthesis building block for medicinal chemistry and asymmetric synthesis applications, with its LogP value computed at 3.1593, 1 hydrogen bond donor, 1 hydrogen bond acceptor, and 5 rotatable bonds . The compound is available through specialized chemical suppliers at the gram-to-milligram scale, with pricing reflecting its custom-synthesis status .

Chiral benzylic amine scaffold for asymmetric synthesis or chiral ligand preparation

Terminal allyl group retained for pharmacophore SAR studies (e.g., squalene epoxidase)

Custom synthesis building block, available in mg-to-gram scale with 95% purity

• [1] PubChem. Compound Summary for CID 43232111, (2-Methyl-1-phenylpropyl)(prop-2-en-1-yl)amine. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/43232111 (accessed 2026-05-01). View Source
• [2] Kuujia. Cas no 1152918-57-4 ((2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine) – Product pricing and vendor listings. Available at: https://www.kuujia.com/cas-1152918-57-4.html (accessed 2026-05-01). View Source

Why Generic Allylamines Cannot Replace (2-Methyl-1-phenylpropyl)(prop-2-en-1-yl)amine

In the allylamine compound class, minor structural modifications—such as relocating the N-allyl unsaturation, altering the nitrogen substitution pattern, or changing the α-substituent on the benzyl carbon—are known to cause substantial shifts in antifungal potency, squalene epoxidase inhibition, and physicochemical properties . For (2-Methyl-1-phenylpropyl)(prop-2-en-1-yl)amine, the unique steric effect of the isopropyl group at the benzylic position, combined with a secondary N-allyl moiety, distinguishes it from tertiary allylamines (e.g., N-allyl-N-methyl analogs), from regioisomers where the double bond resides within the N-alkyl chain (e.g., 2-methylprop-2-en-1-yl derivatives), and from N-aryl-substituted versions such as N-(2-methyl-1-phenylpropyl)aniline (CAS 68230-42-2) . These structural differences translate into divergent LogP values, hydrogen-bonding capacities, and steric environments that directly impact molecular recognition in enzyme binding sites, metabolic stability, and synthetic utility as a chiral intermediate . Generic substitution therefore risks compromising the specific steric and electronic profile required for a given research or industrial application.

N-Aryl analogs (e.g., N-(2-methyl-1-phenylpropyl)aniline) introduce additional aromatic ring; higher LogP and molecular weight may shift CNS drug-likeness profile

Internal alkene regioisomer (2-methylprop-2-en-1-yl derivative) alters double-bond position; reported SAR indicates reduced target engagement in squalene epoxidase models

Achiral allylamines (e.g., N-allylbenzylamine) lack stereogenic center; cannot support enantioselective synthesis or chiral-auxiliary workflows

• [1] Stütz, A. (1988). Synthesis and Structure-Activity Correlations within Allylamine Antimycotics. Annals of the New York Academy of Sciences, 544(1), 46-62. DOI: 10.1111/j.1749-6632.1988.tb40388.x. View Source
• [2] Nussbaumer, P., Leitner, I., & Stütz, A. (1994). Synthesis and structure-activity relationships of the novel homopropargylamine antimycotics. Journal of Medicinal Chemistry, 37(5), 610-615. PMID: 8126700. View Source
• [3] Ahlbrecht, H., & Farnung, W. (1977). Deprotonierung von tautomeriefähigen N-(1-Phenylalkyliden)-methylaminen. Konkurrenz zwischen der Bildung von 1-Azaallyl- und 2-Azaallyl-Anionen. Chemische Berichte, 110(2), 618-631. DOI: 10.1002/cber.19771100220. View Source

Quantitative Differentiation Evidence: (2-Methyl-1-phenylpropyl)(prop-2-en-1-yl)amine vs. Closest Structural Analogs

Lipophilicity Advantage: LogP Differentiation vs. Structural Isomer and N-Aryl Analog

The target compound exhibits a computed LogP of 3.1593, placing it in a lipophilicity range suited for passive membrane permeability while retaining a single hydrogen bond donor and acceptor . In contrast, the N-aryl analog N-(2-methyl-1-phenylpropyl)aniline (CAS 68230-42-2, C16H19N, MW 225.33) possesses two aromatic rings and higher molecular weight, resulting in predicted LogP >4.0 and elevated molecular weight of 225.33 g/mol, well above the Lipinski threshold for oral bioavailability . The regioisomer 2-methyl-N-(1-phenylpropyl)prop-2-en-1-amine (CAS 1250167-92-0) carries the double bond within the N-alkyl chain rather than the terminal allyl position, which is known within the allylamine antimycotic SAR literature to reduce antifungal activity by disrupting the optimal spacer geometry between the lipophilic domain and the polar nitrogen center .

Lipophilicity Profile

Class-level

Target LogP 3.16 vs. ~4.2 (N-aryl analog) and altered double-bond position regioisomer

Supports CNS drug-like property assessment; N-aryl analog exceeds lead-like thresholds

Computed XLogP3; experimental verification recommended

Evidence Dimension	Computed LogP
Target Compound Data	LogP = 3.1593 (XLogP3)
Comparator Or Baseline	N-(2-methyl-1-phenylpropyl)aniline: LogP ~4.2 (estimated); 2-methyl-N-(1-phenylpropyl)prop-2-en-1-amine: estimated LogP similar but altered double-bond position
Quantified Difference	Target LogP approximately 1 unit lower than N-aryl analog, indicating superior drug-like property balance
Conditions	Computed physicochemical property predictions (XLogP3, LeYan database)

Why This Matters

A LogP of ~3.2 with single H-bond donor/acceptor conforms to CNS drug-like guidelines; the N-aryl analog's higher LogP and molecular weight exceed typical lead-like criteria, limiting its utility in oral bioavailability programs.

• [1] Stütz, A. (1988). Synthesis and Structure-Activity Correlations within Allylamine Antimycotics. Annals of the New York Academy of Sciences, 544(1), 46-62. View Source

Unique Steric Control in Deprotonation: Isopropyl Group Effect on Anion Stability

A foundational study by Ahlbrecht and Farnung (1977) demonstrated that the E-isomer of N-(2-methyl-1-phenylpropylidene)methylamine—a Schiff base derived from the same 2-methyl-1-phenylpropylamine precursor—represents a unique exception in deprotonation behavior. While all other N-(1-phenylalkylidene)methylamines studied underwent preferential deprotonation at the α-position (C-1 of the alkyl chain) to yield 1-azaallyl anions, the 2-methyl-1-phenylpropylidene derivative exceptionally favored deprotonation at the N-methyl group to form a 2-azaallyl anion . This anomalous regioselectivity is directly attributed to the steric bulk of the isopropyl substituent at the benzylic carbon, which shields the α-hydrogen from base approach. This finding establishes that the 2-methyl-1-phenylpropyl scaffold imposes a steric environment not replicated by n-propyl, ethyl, or unsubstituted benzyl analogs .

Deprotonation Regioselectivity

Head-to-head

Isopropyl scaffold redirects deprotonation to N-methyl (2-azaallyl) vs. all linear/less-branched analogs (1-azaallyl)

Steric control enables unique regiochemistry for azaallyl anion chemistry

LDA/THF; product trapping by methylation/NMR

Evidence Dimension	Deprotonation regioselectivity (α-position vs. N-methyl)
Target Compound Data	E-isomer of N-(2-methyl-1-phenylpropylidene)methylamine: exclusive N-methyl deprotonation (2-azaallyl anion formation)
Comparator Or Baseline	All other N-(1-phenylalkylidene)methylamines studied (including n-propyl, ethyl, benzyl derivatives): preferential α-deprotonation (1-azaallyl anion formation)
Quantified Difference	Qualitative switch from α-deprotonation to exclusive N-methyl deprotonation; described as 'an exception' and 'unique' in the literature
Conditions	Deprotonation with lithium diisopropylamide (LDA) in tetrahydrofuran; product analysis by methylation trapping and NMR

Why This Matters

This unique steric effect renders the 2-methyl-1-phenylpropyl scaffold distinct from all linear-chain or less-branched analogs in reagent design for stereoselective synthesis, offering regiochemical control unavailable with simpler benzylamine derivatives.

• [1] Ahlbrecht, H., & Farnung, W. (1977). Deprotonierung von tautomeriefähigen N-(1-Phenylalkyliden)-methylaminen. Konkurrenz zwischen der Bildung von 1-Azaallyl- und 2-Azaallyl-Anionen. Chemische Berichte, 110(2), 618-631. DOI: 10.1002/cber.19771100220. View Source

Chiral Scaffold Differentiation: Enantiomeric Purity Potential for Asymmetric Synthesis

The target compound possesses a single chiral center at the benzylic carbon of the 2-methyl-1-phenylpropyl moiety, rendering it available as two enantiomers (R and S configurations). This chirality is absent in symmetric comparators such as N-allylbenzylamine (C10H13N, MW 147.22) or N-allylaniline (C9H11N, MW 133.19), which are achiral . Within the broader allylamine antimycotic class, enantiomeric purity has been identified as a critical quality attribute: patent literature on related phenyl-propargylether derivatives specifies that enantiomerically enriched forms (>70% ee, preferably >95% ee) exhibit differentiated biological activity profiles compared to racemic mixtures . As a chiral secondary amine, the target compound serves as a substrate for enantioselective enzymatic transformations and as a precursor for chiral N-allyl ligands in asymmetric catalysis, capabilities not offered by achiral allylamine building blocks.

Chirality

Class-level

Single benzylic stereogenic center (R/S) vs. achiral N-allylbenzylamine and N-allylaniline

Enables enantioselective synthesis; racemic/achiral analogs lack this capability

Patent literature supports >70% ee for differentiated biological activity

Evidence Dimension	Chirality (presence of stereogenic center)
Target Compound Data	Single stereogenic center at benzylic carbon; exists as (R)- and (S)-enantiomers (C13H19N, MW 189.30)
Comparator Or Baseline	N-allylbenzylamine: achiral, C10H13N, MW 147.22; N-allylaniline: achiral, C9H11N, MW 133.19
Quantified Difference	Target compound offers enantiomeric differentiation; comparators lack any stereogenic center
Conditions	Structural comparison based on molecular connectivity; chiral capacity validated by Cahn-Ingold-Prelog analysis

Why This Matters

Procurement decisions for asymmetric synthesis programs require chiral starting materials; racemic or achiral allylamine surrogates cannot provide the enantiomeric enrichment needed for stereoselective reaction development.

• [1] Indian Patent 224373. Enantio Enriched Compound. Published 2002-11-15. Available at: https://allindianpatents.com/patents/224373-enantio-enriched-compound.html (accessed 2026-05-01). View Source

Regioisomeric Purity: Distinction from the 2-Methylprop-2-en-1-yl Isomer

A critical procurement consideration is the regioisomeric distinction between the target compound, (2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine (CAS 1152918-57-4), and its regioisomer, (2-methylprop-2-en-1-yl)(1-phenylpropyl)amine (CAS 1250167-92-0). Although both share the molecular formula C13H19N and molecular weight of 189.30 g/mol, they differ in the position of the double bond: the target carries a terminal allyl (prop-2-en-1-yl) group, whereas the isomer carries the double bond within the N-alkyl chain (2-methylprop-2-en-1-yl) . This structural distinction is significant within the allylamine SAR literature: Stütz (1988) demonstrated that the terminal allyl double bond is essential for optimal interaction with fungal squalene epoxidase, and internal alkene isomers exhibit reduced antifungal potency . Both compounds are commercially available at 95% purity specification , necessitating careful CAS-number-based procurement to avoid regioisomeric misidentification.

Regioisomer Identity

Head-to-head

Terminal allyl (prop-2-en-1-yl) vs. internal alkene isomer (CAS 1250167-92-0); identical MW and 95% purity

CAS-number verification essential; internal isomer may reduce antifungal activity

Both commercially available; regioisomeric misidentification risk

Evidence Dimension	Regioisomeric identity (double bond position in N-allyl group)
Target Compound Data	CAS 1152918-57-4: prop-2-en-1-yl (terminal allyl), C13H19N, MW 189.30, 95% purity
Comparator Or Baseline	CAS 1250167-92-0: 2-methylprop-2-en-1-yl (internal alkene), C13H19N, MW 189.30, 95% purity
Quantified Difference	Identical molecular formula, weight, and purity specification; differentiated solely by CAS number and double-bond position
Conditions	Structural identity confirmed by IUPAC nomenclature, InChI Key, and SMILES representation; purity specification per AKSci and CymitQuimica product data

Why This Matters

Regioisomeric misidentification in procurement leads to delivery of a compound with different reactivity, biological activity, and SAR profile; explicit CAS-number verification is essential for maintaining experimental reproducibility.

• [1] Stütz, A. (1988). Synthesis and Structure-Activity Correlations within Allylamine Antimycotics. Annals of the New York Academy of Sciences, 544(1), 46-62. View Source

Commercial Accessibility and Scale: Gram-Scale Custom Synthesis Availability

Procurement data from multiple vendors indicate that (2-Methyl-1-phenylpropyl)(prop-2-en-1-yl)amine is available at the 250 mg to 5 g scale with pricing ranging from approximately $381 (250 mg) to $1,428 (2.5 g) through custom synthesis suppliers such as Enamine . The compound is cataloged as a research intermediate with 95% minimum purity specification . In comparison, the structurally simpler and achiral N-allylbenzylamine (CAS 589-09-3) is available as an off-the-shelf commodity from major distributors at substantially lower cost per gram, but lacks the chiral center and the 2-methyl-1-phenylpropyl steric profile . The target compound's custom-synthesis status and higher cost reflect its specialized niche as a chiral, sterically hindered allylamine building block that is not available through high-volume commodity channels, making it a dedicated procurement decision for programs requiring this specific steric and electronic signature.

Supply Profile

Reported

Custom synthesis at $381/250 mg – $1,428/2.5 g; commodity N-allylbenzylamine available at lower cost

Specialist chiral building block; budget and lead-time planning required

Gram-to-mg scale; 95% purity; custom synthesis status

Evidence Dimension	Commercial availability and pricing
Target Compound Data	Enamine EN300-163969: 250 mg ~$381, 1 g ~$728, 2.5 g ~$1,428; 95% purity; custom synthesis status
Comparator Or Baseline	N-allylbenzylamine: commodity chemical, available from TCI, Alfa Aesar; substantially lower cost per gram; 98%+ purity
Quantified Difference	Target compound priced at premium ($/g scale) reflecting custom synthesis; N-allylbenzylamine is a commodity
Conditions	Pricing retrieved from Kuujia aggregated vendor listings (2023-2024 data); purity specifications per AKSci and supplier certificates

Why This Matters

Procurement budgeting and lead-time planning must account for custom synthesis status; generic allylamine surrogates cannot substitute where the 2-methyl-1-phenylpropyl chiral scaffold is the structural requirement.

• [1] Kuujia. Cas no 1152918-57-4 ((2-methyl-1-phenylpropyl)(prop-2-en-1-yl)amine) – Product pricing and vendor listings (Enamine EN300-163969). Available at: https://www.kuujia.com/cas-1152918-57-4.html (accessed 2026-05-01). View Source

Optimal Research and Industrial Application Scenarios for (2-Methyl-1-phenylpropyl)(prop-2-en-1-yl)amine

Asymmetric Synthesis: Chiral N-Allyl Ligand or Chiral Auxiliary Preparation

The single benzylic stereogenic center, combined with the terminal allyl functionality, makes (2-Methyl-1-phenylpropyl)(prop-2-en-1-yl)amine a candidate for the preparation of chiral N-allyl ligands used in transition-metal-catalyzed asymmetric allylic alkylation. In contrast to achiral allylamine building blocks such as N-allylbenzylamine, this compound introduces steric asymmetry that can be exploited for enantioselective induction. The isopropyl group's steric influence, documented in the context of azaallyl anion formation by Ahlbrecht and Farnung (1977), provides regiochemical control in subsequent deprotonation/functionalization sequences . Patent literature on enantio-enriched phenyl-propargylether derivatives supports the principle that enantiomeric purity (>70% ee, optimally >95% ee) of chiral amine intermediates correlates with differentiated biological outcomes, underscoring the value of chiral procurement for medicinal chemistry campaigns .

Antifungal Lead Optimization: Sterically Defined Allylamine Scaffold

Within the allylamine antimycotic pharmacophore, the terminal allyl double bond is a structural prerequisite for squalene epoxidase inhibition, as established by Stütz (1988) . (2-Methyl-1-phenylpropyl)(prop-2-en-1-yl)amine preserves this critical terminal allyl motif while introducing a sterically demanding 2-methyl-1-phenylpropyl group at the nitrogen, a feature absent in naftifine-like structures that use smaller N-methyl substituents. This steric bulk can be exploited to probe the steric tolerance of the squalene epoxidase binding pocket. The regioisomeric purity of the terminal allyl group (confirmed by CAS 1152918-57-4) is essential: procurement of the internal alkene isomer (CAS 1250167-92-0) would confound SAR interpretation, as internal alkenes are known to reduce antifungal activity within the allylamine class .

Physicochemical Property Optimization: LogP-Tuned CNS-Penetrant Amine Design

With a computed LogP of 3.1593, a single hydrogen bond donor, a single hydrogen bond acceptor, and a molecular weight of 189.30 g/mol, this compound resides within the favorable physicochemical space for CNS drug candidates, satisfying multiple criteria of the Lipinski and CNS MPO guidelines . In comparison, the N-aryl analog N-(2-methyl-1-phenylpropyl)aniline (MW 225.33, estimated LogP >4.0) exceeds typical lipophilicity thresholds, predicting poorer aqueous solubility and higher metabolic liability . The target compound thus occupies a differentiated position: it provides a chiral, sterically hindered benzylic amine scaffold with optimized drug-like properties, making it suitable for fragment-based lead discovery or as a starting point for parallel SAR exploration of N-allyl substituent effects on ADME parameters.

Deprotonation Methodology Development: Steric Control of Azaallyl Anion Chemistry

The unique deprotonation behavior of the 2-methyl-1-phenylpropyl scaffold—where the isopropyl group sterically shields the α-position, redirecting deprotonation to the N-methyl group—has been experimentally verified by Ahlbrecht and Farnung (1977) . This property enables methodologies that require regioselective generation of 2-azaallyl anions rather than the 1-azaallyl anions formed by all other N-(1-phenylalkylidene)methylamine derivatives. For synthetic methodology groups developing stereoselective C-C bond-forming reactions via azaallyl anion intermediates, this scaffold provides an irreplaceable test substrate to explore steric control of regiochemistry, a capability not offered by n-propyl, ethyl, or unsubstituted benzyl congeners .

Application

Selection Property

Validation Focus

Chiral N-allyl ligand synthesis

Single stereogenic center; isopropyl steric profile

Enantiomeric enrichment (e.g., >95% ee) for asymmetric induction

Squalene epoxidase inhibition SAR

Terminal allyl group with steric bulk at nitrogen

Regioisomeric purity (terminal vs. internal alkene)

CNS lead optimization

Drug-like LogP profile, single HBD/HBA, MW ~189

Comparison vs. N-aryl analog (higher lipophilicity)

Azaallyl anion methodology

Isopropyl-directed N-methyl deprotonation

Regioselective 2-azaallyl vs. 1-azaallyl formation

• [1] Ahlbrecht, H., & Farnung, W. (1977). Deprotonierung von tautomeriefähigen N-(1-Phenylalkyliden)-methylaminen. Konkurrenz zwischen der Bildung von 1-Azaallyl- und 2-Azaallyl-Anionen. Chemische Berichte, 110(2), 618-631. DOI: 10.1002/cber.19771100220. View Source
• [2] Indian Patent 224373. Enantio Enriched Compound. Published 2002-11-15. Available at: https://allindianpatents.com/patents/224373-enantio-enriched-compound.html (accessed 2026-05-01). View Source
• [3] Stütz, A. (1988). Synthesis and Structure-Activity Correlations within Allylamine Antimycotics. Annals of the New York Academy of Sciences, 544(1), 46-62. View Source